Cas no 1805053-91-1 (Methyl 2-(difluoromethyl)-4-fluoro-3-iodopyridine-6-acetate)

• Product Name: Methyl 2-(difluoromethyl)-4-fluoro-3-iodopyridine-6-acetate
• CAS No: 1805053-91-1
• MF: C₉H₇F₃INO₂
• MW: 345.057065248489
• CID: 4882509
• Update Time: 2025-10-28

Methyl 2-(difluoromethyl)-4-fluoro-3-iodopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-4-fluoro-3-iodopyridine-6-acetate

• Inchi： 1S/C9H7F3INO2/c1-16-6(15)3-4-2-5(10)7(13)8(14-4)9(11)12/h2,9H,3H2,1H3
• InChI Key： GGIIPDPHLPEEPW-UHFFFAOYSA-N
• SMILES： IC1C(=CC(CC(=O)OC)=NC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(difluoromethyl)-4-fluoro-3-iodopyridine-6-acetate

Introduction to Methyl 2-(difluoromethyl)-4-fluoro-3-iodopyridine-6-acetate (CAS No. 1805053-91-1)

Methyl 2-(difluoromethyl)-4-fluoro-3-iodopyridine-6-acetate, with the CAS registry number 1805053-91-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical chemistry, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple halogen atoms and an acetate group. The presence of difluoromethyl, fluoro, and iodo substituents makes it a valuable building block for constructing complex molecules with tailored properties.

The synthesis of this compound typically involves multi-step processes, often utilizing advanced techniques such as nucleophilic substitution, electrophilic substitution, and cross-coupling reactions. Recent advancements in catalytic methods, particularly the use of palladium-catalyzed coupling reactions, have significantly streamlined the production of such halogenated aromatic compounds. These methods not only enhance the efficiency of synthesis but also improve the overall yield and purity of the product.

One of the most notable applications of Methyl 2-(difluoromethyl)-4-fluoro-3-iodopyridine-6-acetate lies in its role as an intermediate in drug discovery. The compound's ability to undergo further functionalization allows researchers to explore its potential in developing novel therapeutics targeting various diseases, including cancer and infectious diseases. For instance, its iodine substituent can serve as a reactive site for introducing bioactive groups, enabling the creation of molecules with specific pharmacological profiles.

Moreover, this compound has shown promise in the field of materials science, particularly in the development of advanced materials such as organic semiconductors and optoelectronic devices. The electron-withdrawing nature of the fluorine and iodine atoms contributes to its electronic properties, making it a candidate for applications in next-generation electronic devices. Recent studies have demonstrated that incorporating such halogenated pyridines into polymer frameworks can significantly enhance their charge transport properties.

In terms of physical properties, Methyl 2-(difluoromethyl)-4-fluoro-3-iodopyridine-6-acetate exhibits a high degree of stability under standard conditions, which is attributed to the electron-withdrawing effects of its substituents. Its melting point and solubility characteristics make it suitable for various analytical techniques, including chromatography and spectroscopy. These properties are crucial for ensuring reproducibility in both laboratory-scale synthesis and potential large-scale production.

The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of such compounds becomes essential. Preliminary studies suggest that Methyl 2-(difluoromethyl)-4-fluoro-3-iodopyridine-6-acetate undergoes slow degradation under aerobic conditions, highlighting the need for further research into its environmental fate and mitigation strategies.

In conclusion, Methyl 2-(difluoromethyl)-4-fluoro-3-iodopyridine-6-acetate (CAS No. 1805053-91-1) stands as a versatile and intriguing compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and material science applications, positions it as a key player in future research and development efforts.